N-(4-Chlorobenzyl)-N'-(4-fluorobenzyl)ethane-1,2-diamine
Overview
Description
N-(4-Chlorobenzyl)-N'-(4-fluorobenzyl)ethane-1,2-diamine is a useful research compound. Its molecular formula is C16H18ClFN2 and its molecular weight is 292.78 g/mol. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition
- Schiff base compounds, including derivatives of ethane-1,2-diamine, have been tested as corrosion inhibitors on mild steel in acidic environments. Specifically, compounds with chloro and methyl substituents, similar to N-(4-Chlorobenzyl)-N'-(4-fluorobenzyl)ethane-1,2-diamine, demonstrated enhanced inhibitive properties (Saurí et al., 2009).
Metal Complex Synthesis
- Schiff base ligands related to ethane-1,2-diamine have been used in the synthesis and characterization of metal complexes, which are significant in coordination chemistry. These complexes have applications in various fields including catalysis and materials science (Rahmani et al., 2011).
Molecular Structure and Interaction Studies
- Reactions of ethane-1,2-diamine derivatives with different rhenium(V) precursors led to the formation of various rhenium(V) complexes, contributing to the understanding of coordination chemistry and molecular interactions (Potgieter et al., 2010).
Antimicrobial and DNA-Cleavage Activities
- Certain derivatives of ethane-1,2-diamine, particularly those with fluorobenzyl substituents, have shown DNA-cleavage activities and significant antimicrobial properties. This indicates potential applications in biomedicine and pharmaceuticals (Okumuş et al., 2022).
Pharmaceutical Research
- Amino derivatives of triazolopyrimidines, which can be synthesized from compounds including ethane-1,2-diamine derivatives, have been studied for their affinity towards adenosine receptors, highlighting their potential in drug development (Betti et al., 1999).
Crystal Structure Analysis
- Studies on the crystal structures of various ethane-1,2-diamine derivatives contribute to the broader understanding of molecular interactions and solid-state chemistry, which is crucial in material science and pharmaceuticals (Bomfim et al., 2005).
Properties
IUPAC Name |
N'-[(4-chlorophenyl)methyl]-N-[(4-fluorophenyl)methyl]ethane-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClFN2/c17-15-5-1-13(2-6-15)11-19-9-10-20-12-14-3-7-16(18)8-4-14/h1-8,19-20H,9-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHXFCJWRLHINQS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNCCNCC2=CC=C(C=C2)Cl)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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